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Compound of Interest

Compound Name: Pyrazineethanethiol

Cat. No.: B036287 Get Quote

Pyrazineethanethiol: A Toxicological and Safety
Assessment
An In-depth Technical Guide for Researchers and Drug Development Professionals

Introduction
Pyrazineethanethiol, a heterocyclic aromatic compound with the chemical formula C6H8N2S,

is utilized as a flavoring agent in the food industry, prized for its meaty, sulfurous, and roasted

aroma.[1][2][3] As with any chemical compound intended for use in consumer products or as a

potential component in pharmaceutical development, a thorough understanding of its

toxicological profile and safety is paramount. This technical guide provides a comprehensive

overview of the available toxicological data and safety information for Pyrazineethanethiol,
tailored for researchers, scientists, and professionals in drug development.

Chemical and Physical Properties
A foundational understanding of the physicochemical properties of Pyrazineethanethiol is
essential for its safe handling and for interpreting its toxicological data.
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Property Value Reference

CAS Number 35250-53-4 [4][5][6]

Molecular Formula C6H8N2S [4][5][7]

Molecular Weight 140.21 g/mol [2][5][7]

Appearance Colorless to pale yellow liquid [4][7]

Odor Meaty, sulfurous, cabbage-like [1][2][4]

Boiling Point 105-110 °C @ 20 mmHg [2][4]

Flash Point >110 °C (>230 °F) [1][5]

Density 1.142 - 1.157 g/cm³ @ 25 °C [2][3][5]

Solubility

Slightly soluble in water;

soluble in organic solvents and

oils.

[3][7]

Toxicological Data Summary
The toxicological profile of Pyrazineethanethiol has been evaluated through various studies.

The following tables summarize the key quantitative and qualitative findings.

Acute Toxicity
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Endpoint Species Route Value
Classificati
on

Reference

LD50 Rat Oral 158 mg/kg
Toxic if

swallowed
[1][4][8]

Acute Dermal

Toxicity
- -

Based on

available

data,

classification

criteria are

not met.

Not Classified [4]

Acute

Inhalation

Toxicity

- -

Based on

available

data,

classification

criteria are

not met.

Not Classified [4]

Irritation and Sensitization
Endpoint Result Classification Reference

Skin Irritation Causes skin irritation. Irritating to skin [1][4][5]

Eye Irritation
Causes serious eye

irritation.
Irritating to eyes [1][4][5]

Respiratory Irritation
May cause respiratory

irritation.

Irritating to respiratory

system
[1][4][5]

Respiratory

Sensitization

Based on available

data, the classification

criteria are not met.

Not Classified [4]

Genotoxicity
While some databases indicate that genotoxicity studies, such as the Ames test, have been

conducted, the detailed results of these studies for Pyrazineethanethiol are not readily
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available in the public domain.[9] The European Food Safety Authority (EFSA) has evaluated

pyrazine derivatives, which may provide further insight.[1]

Experimental Protocols
Detailed experimental protocols for the cited studies are not publicly available. However,

standardized methodologies, such as those established by the Organisation for Economic Co-

operation and Development (OECD), are typically followed for regulatory submissions.

Acute Oral Toxicity (LD50) - General Methodology
(Based on OECD Guideline 423)
The acute oral toxicity of a substance is commonly determined using a stepwise procedure with

a small number of animals.

Test Animals: Typically, young adult rats of a single sex (usually females, as they are often

slightly more sensitive) are used.

Dosage: A starting dose is selected from a series of fixed dose levels (e.g., 5, 50, 300, 2000

mg/kg body weight).

Administration: The test substance is administered in a single dose by gavage using a

stomach tube or a suitable intubation cannula.

Observation: Animals are observed for mortality, clinical signs of toxicity, and body weight

changes for at least 14 days.

Endpoint: The LD50 is determined based on the dose at which mortality is observed.

Skin and Eye Irritation - General Methodology (Based on
OECD Guidelines 404 and 405)

Skin Irritation (OECD 404): A small amount of the test substance is applied to a shaved

patch of skin on a test animal (typically a rabbit). The site is observed for signs of erythema

(redness) and edema (swelling) at specified intervals.
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Eye Irritation (OECD 405): A small amount of the test substance is instilled into the

conjunctival sac of one eye of a test animal (typically a rabbit). The other eye serves as a

control. The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis

(swelling) at specified intervals.

Safety Information and Hazard Communication
Based on its toxicological profile, Pyrazineethanethiol is classified with specific hazard

statements and requires appropriate precautionary measures for safe handling.

GHS Hazard Classification:

Acute toxicity, Oral (Category 3)[2][3]

Skin irritation (Category 2)[2]

Eye irritation (Category 2A)[2]

Specific target organ toxicity — Single exposure (Category 3), Respiratory system[2]

Signal Word: Danger[2][4]

Hazard Statements:

H301: Toxic if swallowed.[2][3][4]

H315: Causes skin irritation.[2][4]

H319: Causes serious eye irritation.[2][4]

H335: May cause respiratory irritation.[2][4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][4]

P264: Wash skin thoroughly after handling.[4][10]

P270: Do not eat, drink or smoke when using this product.[4]
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P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[4][10]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Visualizations
Logical Workflow for Toxicological Assessment
The following diagram illustrates a typical workflow for assessing the toxicological profile of a

chemical substance like Pyrazineethanethiol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.synerzine.com/docs/sds/612T-99%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/612T-99%20SDS%20(US-English).pdf
https://prod.adv-bio.com/SDS-US/4086sdsus.pdf
https://www.synerzine.com/docs/sds/612T-99%20SDS%20(US-English).pdf
https://www.synerzine.com/docs/sds/612T-99%20SDS%20(US-English).pdf
https://www.benchchem.com/product/b036287?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b036287?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Initial Assessment

In Vitro Testing

In Vivo Testing

Risk Assessment & Classification

Physicochemical
Properties

In Silico
Prediction (e.g., QSAR)

Genotoxicity
(e.g., Ames Test) Cytotoxicity

Acute Toxicity
(Oral, Dermal, Inhalation)

Skin/Eye Irritation

Skin Sensitization

Sub-chronic Toxicity

Hazard Identification

Dose-Response
Assessment

Exposure Assessment

Risk Characterization

Classification & Labeling
(GHS)

Click to download full resolution via product page

Caption: A logical workflow for the toxicological assessment of a chemical substance.
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Conclusion
Pyrazineethanethiol is a compound with a well-defined acute oral toxicity profile, classified as

toxic if swallowed. It is also a skin, eye, and respiratory irritant. While comprehensive public

data on its genotoxic potential is limited, its established hazard profile necessitates strict

adherence to safety protocols, including the use of appropriate personal protective equipment

and handling in well-ventilated areas. For professionals in research and drug development, this

information is critical for conducting risk assessments and ensuring the safe handling and

potential application of this compound. Further investigation into its genotoxicity and sub-

chronic toxicity would provide a more complete understanding of its safety profile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b036287#toxicological-data-and-safety-information-
for-pyrazineethanethiol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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